1-acetyl-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine

• IUPAC Name: 1-[4-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C16H20N4O3/c1-12(21)20-9-7-19(8-10-20)11-15-17-16(18-23-15)13-3-5-14(22-2)6-4-13/h3-6H,7-11H2,1-2H3
• InChI Key: UVAMCMKDRJIGQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)CC2=NC(=NO2)C3=CC=C(C=C3)OC
• Molecular Formula: C16H20N4O3
• Molecular Weight: 316.35 g/mol

Description

1-acetyl-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine, also known as AMOPP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. AMOPP is a piperazine derivative that contains an oxadiazole ring, which makes it a unique and interesting compound for scientific research.

Mechanism of Action

1-acetyl-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine acts as a selective agonist for certain receptors in the brain, including the 5-HT1A and 5-HT7 receptors. These receptors are involved in the regulation of various physiological processes, including mood, anxiety, and cognition. By binding to these receptors, 1-acetyl-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine can modulate their activity and produce a range of effects on the brain and body.
Biochemical and Physiological Effects:
1-acetyl-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine has been shown to have a range of biochemical and physiological effects, including anxiolytic, antidepressant, and cognitive-enhancing effects. These effects are thought to be mediated through the modulation of neurotransmitter systems in the brain, including the serotonin and dopamine systems.

Advantages and Limitations for Lab Experiments

1-acetyl-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine has several advantages for use in laboratory experiments, including its high potency and selectivity for certain receptors. However, there are also limitations to its use, including its relatively low solubility in aqueous solutions and its potential for off-target effects at high doses.

Future Directions

There are several potential future directions for research on 1-acetyl-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine, including the development of new drugs based on its structure, the investigation of its effects on other neurotransmitter systems, and the exploration of its potential applications in the treatment of neurological disorders. Further research is needed to fully understand the mechanisms of action and potential therapeutic uses of this compound.

Scientific Research Applications

1-acetyl-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine has potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and neuroscience. Recent studies have shown that 1-acetyl-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine has a high affinity for certain receptors in the brain, which makes it a promising candidate for the development of new drugs for the treatment of neurological disorders.